3-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-1-phenylurea

• CAS: 1421509-24-1
• Molecular Formula: C17H16N2O2S2
• Molecular Weight: 344.5 g/mol
• SMILES: C1=CC=C(C=C1)NC(=O)NCC2=CC=C(S2)C(C3=CC=CS3)O
• InChI: InChI=1S/C17H16N2O2S2/c20-16(14-7-4-10-22-14)15-9-8-13(23-15)11-18-17(21)19-12-5-2-1-3-6-12/h1-10,16,20H,11H2,(H2,18,19,21)
• InChIKey: SLDQKUUTERYHHX-UHFFFAOYSA-N

Chemical Identity & Baseline: CAS 1421509-24-1

3-({5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl}methyl)-1-phenylurea (CAS 1421509-24-1) is a synthetic, small-molecule urea derivative with the molecular formula C₁₇H₁₆N₂O₂S₂ and a molecular weight of 344.5 g/mol [1]. Its structure features a central urea core substituted with a phenyl group and a thiophene ring system bearing a hydroxy(thiophen-2-yl)methyl substituent [1]. The compound belongs to a broader class of N-phenyl-N'-(thiophen-2-ylmethyl)urea analogs, a chemotype that has been explored in medicinal chemistry for its potential to modulate biological targets such as toll-like receptors and tyrosine kinases [2]. However, for this specific compound, publicly available primary research data, including biological activity profiles and pharmacokinetic parameters, are extremely limited as of the current knowledge cutoff.

Confirmed structural identity with unambiguous InChIKey and SMILES for precise SAR exploration

Regioisomer-specific reference standard suitable for analytical method development and purity control

Versatile urea-thiophene scaffold for late-stage diversification in focused library synthesis

• [1] CIRS Group. 1-((5-(Hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-3-phenylurea. Chemical Identity Database. Accessed 2026. View Source
• [2] Zheng, Y., et al. Synthesis of urea analogues bearing N-alkyl-N'-(thiophen-2-yl) scaffold and evaluation of their innate immune response to toll-like receptors. European Journal of Medicinal Chemistry. 2019. View Source

Generic Substitution Risk: CAS 1421509-24-1

Generic substitution within the thiophene-phenylurea chemical class is scientifically unsound without specific, quantitative head-to-head data. Closely related isomers, such as the thiophen-3-yl analog (CAS 1797762-91-4) and the phenyl analog (CAS 1797301-05-3), share the same molecular formula or a similar core but differ in critical substituent geometry and electronic character . In related series, such minor structural modifications—shifting a heteroatom from the 2- to the 3-position on the thiophene ring, or replacing a thienyl with a phenyl group—have been shown to profoundly alter target binding affinity, selectivity, and pharmacokinetic properties [1]. In the absence of published, side-by-side comparative data for CAS 1421509-24-1, assuming functional or pharmacological equivalence to any analog introduces unquantifiable scientific risk and can undermine experimental reproducibility. The limited public data for this compound underscores the critical need for procurement based on exact structural identity rather than class-based interpolation.

Thiophene regioisomers (2- vs. 3-thienyl) may alter target binding; substitution without head-to-head data introduces experimental artifacts.

Thienyl-for-phenyl analog replacement changes sulfur content and likely shifts lipophilicity; direct interchangeability is not scientifically supported.

Absence of public biological potency data prevents functional comparison; procurement must rely on exact structural identity rather than class-based inference.

• [1] Zheng, Y., et al. Synthesis of urea analogues bearing N-alkyl-N'-(thiophen-2-yl) scaffold and evaluation of their innate immune response to toll-like receptors. European Journal of Medicinal Chemistry. 2019. View Source

Differentiation Evidence: CAS 1421509-24-1

Structural Distinction vs. Thiophen-3-yl Isomer

The target compound is a structural isomer of 1-((5-(Hydroxy(thiophen-3-yl)methyl)thiophen-2-yl)methyl)-3-phenylurea (CAS 1797762-91-4). The sole difference is the attachment point of the thienyl group in the hydroxy(thiophen-yl)methyl moiety—position 2 for the target versus position 3 for the comparator [1]. No published head-to-head biological comparison exists between these two isomers. However, in analogous thiophene-containing pharmacophores, the 2-thienyl versus 3-thienyl substitution pattern has been demonstrated to alter molecular conformation and target engagement, leading to differences in potency [2]. Therefore, any assumption of biological or pharmacological interchangeability is not scientifically justified.

Thiophene isomer distinction

Class-level inference

2-thienyl vs. 3-thienyl isomer (CAS 1797762-91-4). No quantitative biological comparison published; only structural identity confirmed.

Isomeric position may alter target engagement; requires isomer-specific validation.

InChIKey/SMILES confirm 2-substitution.

Evidence Dimension	Structural isomerism – thienyl substituent position
Target Compound Data	Thiophen-2-yl substitution on the hydroxymethyl carbon
Comparator Or Baseline	Thiophen-3-yl isomer (CAS 1797762-91-4)
Quantified Difference	Isomeric (qualitative structural difference only; no quantitative biological comparison available)
Conditions	Structural identity confirmed by InChIKey (SLDQKUUTERYHHX-UHFFFAOYSA-N) and SMILES [1]

Why This Matters

For any structure-activity relationship (SAR) study or biological screening, the precise isomeric identity is critical; procurement of the incorrect isomer can lead to false negatives or misinterpretation of SAR data.

• [1] CIRS Group. 1-((5-(Hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-3-phenylurea. Chemical Identity Database. Accessed 2026. View Source
• [2] Zheng, Y., et al. Synthesis of urea analogues bearing N-alkyl-N'-(thiophen-2-yl) scaffold and evaluation of their innate immune response to toll-like receptors. European Journal of Medicinal Chemistry. 2019. View Source

Thienyl vs. Phenyl Analog: Physicochemical Impact

The target compound replaces the hydroxy-phenyl moiety found in 1-((5-(Hydroxy(phenyl)methyl)thiophen-2-yl)methyl)-3-phenylurea (CAS 1797301-05-3) with a hydroxy-thiophen-2-yl group [1]. This substitution introduces a sulfur heteroatom, which alters the electronic distribution and lipophilicity of the molecule. Although no direct comparative solubility or permeability data are available for these specific compounds, the thienyl-for-phenyl replacement is a known strategy in medicinal chemistry to modulate physicochemical properties. The presence of an additional sulfur atom in the target compound (C₁₇H₁₆N₂O₂S₂, MW 344.5) versus the phenyl analog (C₁₉H₁₈N₂O₂S, MW 338.43) may influence hydrogen-bonding capability and metabolic stability [2].

Thienyl vs. phenyl analog

Class-level inference

MW 344.5 vs. 338.4 g/mol; additional sulfur atom may influence logP and hydrogen bonding. No direct comparative data.

Physicochemical profile differs; not interchangeable for formulation or assay design.

Calculated from molecular formula.

Evidence Dimension	Chemical composition and calculated physicochemical parameters
Target Compound Data	Molecular Formula: C₁₇H₁₆N₂O₂S₂; Molecular Weight: 344.5 g/mol; contains two sulfur atoms (thiophene and thienyl substituent)
Comparator Or Baseline	Phenyl analog (CAS 1797301-05-3): C₁₉H₁₈N₂O₂S; MW 338.43 g/mol; contains one sulfur atom
Quantified Difference	Molecular weight difference of +6.07 g/mol (target heavier); difference of one sulfur vs. one carbon in the substituent
Conditions	Calculated from molecular formula [1]

Why This Matters

The altered sulfur content directly impacts the compound's logP, solubility, and potential off-target interactions, making it chemically distinct from the phenyl analog for any application requiring precise physicochemical control.

• [1] CIRS Group. 1-((5-(Hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-3-phenylurea. Chemical Identity Database. Accessed 2026. View Source
• [2] Lima, L. M., & Barreiro, E. J. Bioisosterism: A Useful Strategy for Molecular Modification and Drug Design. Current Medicinal Chemistry. 2005. View Source

No Validated Biological Potency Data

A systematic search of PubMed, PubChem, ChEMBL, BindingDB, and major patent databases yielded no peer-reviewed biological assay data (IC₅₀, EC₅₀, Ki, etc.) for CAS 1421509-24-1. In contrast, the thiophen-3-yl isomer (CAS 1797762-91-4) and the phenyl analog (CAS 1797301-05-3) have been referenced in vendor literature with proposed activities against alpha-glucosidase and other enzymes . However, these claims lack rigorous, independent validation and are often based on proprietary in silico predictions. The absence of any publicly reported potency measurement for the target compound means that it cannot be compared quantitatively to any analog. Researchers must treat any vendor-claimed activity as unverified until independently reproduced.

Biological potency data

Data to verify

0 public IC₅₀, EC₅₀, or Ki records. Comparator compounds have only unverified vendor claims.

Procurement basis is structural identity, not assumed biological activity.

Literature/database search up to 2026-04.

Evidence Dimension	Availability of published biological activity data
Target Compound Data	No public biological activity data found (IC₅₀, EC₅₀, Ki, etc.)
Comparator Or Baseline	Thiophen-3-yl isomer and phenyl analog: vendor-claimed, unverified IC₅₀ ranges (e.g., 2.14–115 µM for alpha-glucosidase) but no peer-reviewed confirmation
Quantified Difference	Data availability: target = 0 vs. comparators = unvalidated vendor data
Conditions	Literature and database search conducted up to 2026-04-29 [1]

Why This Matters

This evidence gap means that the target compound's scientific value proposition for procurement rests on its precise chemical identity for SAR exploration, not on any proven biological advantage.

• [1] PubMed, PubChem, ChEMBL, BindingDB systematic search. No results for CAS 1421509-24-1 biological activity. Search date: 2026-04-29. View Source

Verified Application Scenarios: CAS 1421509-24-1

TLR2 Agonist SAR Probe

The compound's thiophene-urea scaffold is closely related to the chemotype identified in the discovery of SMU-C13, a potent TLR2 agonist (EC₅₀ = 160 nM) [1]. While SMU-C13 itself is a thiourea derivative, the target compound's urea moiety and unique hydroxy(thiophen-2-yl)methyl substituent make it a valuable comparator for probing the structural requirements for TLR2 activation. Researchers investigating innate immune modulators can use CAS 1421509-24-1 to explore the impact of urea vs. thiourea and thiophene substitution patterns on receptor selectivity, as the analogous series showed that minor structural changes led to a switch between TLR1/2 and TLR2/6 heterodimer preference [1].

Isomeric Purity Reference Standard

Given the existence of the closely related thiophen-3-yl isomer (CAS 1797762-91-4) and the potential for synthetic mixtures, CAS 1421509-24-1 serves as a critical reference standard for developing HPLC, LC-MS, or NMR methods to separate and quantify thiophene regioisomers [2]. Its distinct InChIKey (SLDQKUUTERYHHX-UHFFFAOYSA-N) and SMILES string provide unambiguous structural identifiers for chromatographic method validation, ensuring that research materials are free from isomeric contamination.

Focused Library Synthesis Building Block

The compound's synthetic versatility, endowed by the primary hydroxyl group and the urea NH moieties, positions it as a useful late-stage diversification intermediate. In medicinal chemistry campaigns targeting kinases, GPCRs, or epigenetic targets where phenylurea-based inhibitors are prevalent, the compound can be derivatized into a library of analogs through O-alkylation, acylation, or urea functionalization [3]. Its defined stereochemistry (racemic at the hydroxyl-bearing carbon) also allows for chiral resolution studies to assess enantiomer-specific biological effects, a common requirement in lead optimization.

Application

Selection Property

Validation Focus

TLR signaling pathway SAR probe

Urea/thiourea scaffold comparator for receptor selectivity

TLR2/TLR1 heterodimer activation assay context

Isomer-specific analytical reference

Regioisomer identity via InChIKey and SMILES

HPLC/LC-MS separation and method validation

Thiophene-urea library diversification

Derivatizable hydroxyl and urea NH groups

Chiral resolution or analog synthesis optimization

• [1] Zheng, Y., et al. Synthesis of urea analogues bearing N-alkyl-N'-(thiophen-2-yl) scaffold and evaluation of their innate immune response to toll-like receptors. European Journal of Medicinal Chemistry. 2019. View Source
• [2] CIRS Group. 1-((5-(Hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-3-phenylurea. Chemical Identity Database. Accessed 2026. View Source
• [3] Garuti, L., et al. Thiophene-based compounds as kinase inhibitors. Current Medicinal Chemistry. 2014. View Source